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Compound of Interest

Compound Name: 1-Dodecyne

Cat. No.: B1581785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-dodecyne (CAS 765-

03-7), a terminal alkyne used in a variety of research and development applications, including

organic synthesis and materials science. Due to its specific chemical properties, adherence to

strict safety protocols is essential to minimize risks to personnel and the environment.

Hazard Identification and Classification
1-Dodecyne is classified as a combustible liquid that can cause serious eye damage and may

have long-lasting harmful effects on aquatic life.[1] It is also irritating to the skin and respiratory

system.[2]

GHS Classification:
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Hazard Class Category Hazard Statement Pictogram

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage.[1]
Corrosion

Hazardous to the

Aquatic Environment,

Long-Term Hazard

Category 4

H413: May cause long

lasting harmful effects

to aquatic life.[1]

(No pictogram for this

classification)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[2]
Exclamation Mark

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation.[2]
Exclamation Mark

Flammable Liquids Category 4
H227: Combustible

liquid.

(No pictogram for this

classification)

Signal Word: Danger[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 1-dodecyne is crucial for

its safe handling and storage.
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Property Value

CAS Number 765-03-7

Molecular Formula C₁₂H₂₂

Molecular Weight 166.31 g/mol [2]

Appearance Clear, colorless liquid[2]

Boiling Point 215 °C @ 760 mmHg[2]

Melting Point -19 °C[3]

Flash Point 79 °C (174.2 °F)[2]

Density 0.778 g/cm³[2]

Solubility Not soluble in water.[2]

Toxicological Information
Detailed toxicological data for 1-dodecyne is limited. However, the available information

indicates the following:

Route of Exposure Effect

Eye Contact
Causes serious eye irritation and potential for

serious eye damage.[1][2]

Skin Contact Causes skin irritation.[2]

Inhalation Causes respiratory tract irritation.[2]

Ingestion
The toxicological properties have not been fully

investigated.[2]

LD50/LC50 Data: Specific LD50 and LC50 values for 1-dodecyne are not readily available in

the provided search results.[2]

Experimental Protocols: Safe Handling and Use
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Adherence to the following protocols is mandatory when working with 1-dodecyne in a

laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE.

Protection Type Specification

Eye and Face Protection

Chemical splash goggles are required. A face

shield should be worn when there is a potential

for splashing.[2]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile or neoprene) to prevent skin

exposure.[2]

Body Protection
A lab coat or other protective clothing should be

worn to minimize skin contact.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood. If

exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved

respirator should be used.[2]

Engineering Controls
To minimize the risk of exposure, the following engineering controls should be in place:

Ventilation: Use 1-dodecyne in a well-ventilated area. For procedures with a higher risk of

vapor generation, a chemical fume hood is required.[2]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

General Handling Procedures
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Avoid breathing vapor, mist, or gas.[2]

Avoid contact with skin and eyes.[2]

Keep away from sources of ignition, such as heat, sparks, and open flames.[2]

Use non-sparking tools.

Ground and bond containers when transferring material.

Wash hands thoroughly after handling.

Storage and Disposal
Proper storage and disposal of 1-dodecyne are critical to prevent accidents and environmental

contamination.

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2]

Store away from incompatible materials, particularly strong oxidizing agents.[2]

Spill Cleanup
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill.[2]

Collect: Carefully collect the absorbed material into a suitable container for disposal.

Decontaminate: Clean the spill area thoroughly.
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Report: Report the spill to the appropriate safety personnel.

Disposal
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[2] Dispose of 1-dodecyne and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[2] Do not dispose of it down the drain.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

Ingestion: Wash out mouth with water. Seek medical attention.[2]

Fire Fighting Measures
Extinguishing Media: Use carbon dioxide or dry chemical extinguishers.[2]

Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2] 1-
Dodecyne is a combustible liquid and will burn if involved in a fire.[2]

Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of safety and handling precautions for

1-dodecyne.
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Caption: Logical workflow for the safe handling of 1-Dodecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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